Cas no 754214-38-5 (1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo2,3-bpyridine)

• Product Name: 1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo2,3-bpyridine
• CAS No: 754214-38-5
• MF: C₁₃H₂₂N₂Si
• MW: 234.412683963776
• MDL: MFCD22045478
• CID: 3235961
• PubChem ID: 58730936
• Update Time: 2025-06-12

1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLO[2,3-B]PYRIDINE, 1-[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]-2,3-DIHYDRO-
• SCHEMBL1961392
• 754214-38-5
• 1-(tert-butyldimethylsilyl)-1H,2H,3H-pyrrolo[2,3-b]pyridine
• 1-(tert-Butyl-dimethyl-silanyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine
• tert-butyl-(2,3-dihydropyrrolo[2,3-b]pyridin-1-yl)-dimethylsilane
• EFB21438
• UGRSTJMKMMQQBD-UHFFFAOYSA-N
• EN300-204456
• 1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo2,3-bpyridine

• MDL： MFCD22045478
• Inchi： 1S/C13H22N2Si/c1-13(2,3)16(4,5)15-10-8-11-7-6-9-14-12(11)15/h6-7,9H,8,10H2,1-5H3
• InChI Key： UGRSTJMKMMQQBD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)N1C2=C(C=CC=N2)CC1

Computed Properties

• Exact Mass: 234.155225245Da
• Monoisotopic Mass: 234.155225245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo2,3-bpyridine

Introduction to 1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo[2,3-b]pyridine (CAS No. 754214-38-5)

1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo[2,3-b]pyridine (CAS No. 754214-38-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the synthesis of complex molecules and as a key intermediate in the development of pharmaceuticals.

The molecular structure of 1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo[2,3-b]pyridine consists of a pyrrolo[2,3-b]pyridine core functionalized with a tert-butyldimethylsilyl (TBS) protecting group. The TBS group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal when desired. This feature makes 1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo[2,3-b]pyridine an attractive starting material for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of pyrrolo[2,3-b]pyridine derivatives in medicinal chemistry. These compounds have been explored for their potential therapeutic properties, including their ability to modulate various biological targets such as enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of pyrrolo[2,3-b]pyridine derivatives in the development of inhibitors for kinases and other protein targets involved in cancer and inflammatory diseases.

The TBS-protected form of 1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo[2,3-b]pyridine offers several advantages in synthetic routes. The TBS group can be selectively removed using mild conditions such as tetrabutylammonium fluoride (TBAF), allowing for the introduction of other functional groups at the nitrogen atom without affecting other parts of the molecule. This selective protection and deprotection strategy is crucial for the stepwise construction of complex molecules with high stereochemical control.

Beyond its utility as a synthetic intermediate, 1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo[2,3-b]pyridine has also been investigated for its potential biological activities. Research has shown that compounds derived from this scaffold can exhibit potent antiviral and antiproliferative effects. A notable example is the development of antiviral agents targeting RNA-dependent RNA polymerases (RdRp) in viruses such as hepatitis C virus (HCV) and Zika virus. These findings underscore the importance of 1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo[2,3-b]pyridine as a valuable building block in drug discovery efforts.

The synthetic accessibility of 1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo[2,3-b]pyridine has been well-documented in the literature. Various methods have been reported for its preparation, including palladium-catalyzed cross-coupling reactions and multistep sequences involving ring-closing metathesis (RCM). These synthetic routes provide chemists with flexible options to tailor the compound's properties for specific applications.

In conclusion, 1-(tert-Butyldimethylsilyl)-1H,2H,3H-pyrrolo[2,3-b]pyridine (CAS No. 754214-38-5) is a highly valuable compound with broad applications in organic synthesis and medicinal chemistry. Its unique structural features and versatile reactivity make it an essential tool for researchers aiming to develop new therapeutic agents and complex organic molecules. As research continues to advance in these fields, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in the scientific community.